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Compound of Interest

Compound Name: 2-Acetylphenanthrene

Cat. No.: B184642

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 2-Acetylphenanthrene. Adherence to these procedures
is essential for ensuring personal safety and minimizing environmental impact.

Chemical and Hazard Information

2-Acetylphenanthrene is a combustible solid that is harmful if swallowed and presents a
significant hazard to the aquatic environment. Below is a summary of its key characteristics.
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Property Value Reference
CAS Number 5960-69-0

Molecular Formula Ci16H120 [1]
Molecular Weight 220.27 g/mol

Form Solid

Melting Point 144-145 °C

Storage Class

11 (Combustible Solids)

Hazard Statements

Harmful if swallowed (H302),

Very toxic to aquatic life with

long lasting effects (H410)

Precautionary Statements

P264, P270, P273, P301 +
P312 + P330, P391, P501

Essential Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 2-Acetylphenanthrene to ensure the

appropriate level of PPE is used. The following are the minimum recommended PPE.

o Eye and Face Protection: Safety glasses with side shields or goggles are mandatory to

protect against dust particles.[2] In situations with a higher risk of splashing or dust

generation, a face shield should also be worn.[3][4]

e Skin Protection:

o Gloves: Chemical-resistant gloves are required. Nitrile gloves are a suitable option for

protection against solvents, oils, and greases, as well as limited exposure to acids and

bases.[2] Always inspect gloves for any signs of degradation or puncture before use.

o Lab Coat: A standard lab coat should be worn to protect against minor spills.[2][5] For

tasks with a higher risk of significant exposure, an acid-resistant apron should be worn

over the lab coat.[5]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.scbt.com/p/2-acetylphenanthrene-5960-69-0
https://www.benchchem.com/product/b184642?utm_src=pdf-body
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://allanchem.com/choose-ppe-chemical-work/
https://allanchem.com/choose-ppe-chemical-work/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Closed-toe Shoes: Closed-toe shoes are mandatory in any laboratory setting where
hazardous chemicals are handled.[4]

» Respiratory Protection: A NIOSH-approved N95 dust mask or a respirator with a particle filter
is required when handling the solid form of 2-Acetylphenanthrene, especially when dust
may be generated.[6] All respiratory protection must be used in accordance with the OSHA
respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[7]

Safe Handling Procedures
e Preparation:

o Ensure that a safety data sheet (SDS) for 2-Acetylphenanthrene is readily available and
has been reviewed.

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when
weighing or transferring the solid.[8]

o Ensure that an eyewash station and safety shower are easily accessible.[7]
e Handling:
o Avoid generating dust.[6]
o Wash hands thoroughly after handling.
o Do not eat, drink, or smoke in the area where the chemical is handled.
o Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[9]
o Keep away from heat and sources of ignition.[7]
Spill and Emergency Procedures
e Spills:

o Evacuate the immediate area.
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[e]

Wear appropriate PPE, including respiratory protection.

o

Cover drains to prevent the chemical from entering the sewer system.[6]

[¢]

Carefully sweep up the solid material and place it into a suitable, labeled container for
disposal.[7][8]

[¢]

Clean the affected area thoroughly.

o First Aid:
o Inhalation: Move the person to fresh air.[6]

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty
of water.[6]

o Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to
do so.[6]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.[7]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.
e Waste Collection:

o Collect waste 2-Acetylphenanthrene and any contaminated materials (e.g., gloves,
weighing paper) in a designated, compatible, and properly labeled hazardous waste
container.[10]

o The container must be labeled with the words "HAZARDOUS WASTE" and the chemical
name.[10]

e Storage of Waste:

o Keep the waste container tightly closed except when adding waste.[10]
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o Store the waste container in a designated satellite accumulation area.
e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office.[10]

o Do not mix with other waste streams.[10]

o Handle uncleaned containers as you would the product itself.
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Workflow for Handling and Disposal of 2-Acetylphenanthrene
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Caption: Workflow for Handling and Disposal of 2-Acetylphenanthrene
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By following these guidelines, you can ensure a safe laboratory environment when working
with 2-Acetylphenanthrene. Always prioritize safety and consult your institution's safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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